Cas no 2137806-54-1 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine
• CAS No: 2137806-54-1
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 5766287
• PubChem ID: 165481652
• Update Time: 2025-06-07

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1115631
• 2137806-54-1
• [2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-yl]methanamine
• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine

• Inchi： 1S/C11H14N4O2S/c1-8-3-4-13-11(10(8)5-12)15-7-9(6-14-15)18(2,16)17/h3-4,6-7H,5,12H2,1-2H3
• InChI Key： WPXMWINAOPDELP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C(CN)=C(C)C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine

Comprehensive Overview of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine (CAS No. 2137806-54-1)

The compound 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine (CAS No. 2137806-54-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core linked to a methylpyridine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. This article delves into the properties, applications, and recent advancements related to this compound, addressing common queries and emerging trends in the field.

One of the key features of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine is its methanesulfonyl group, which enhances its solubility and bioavailability. These attributes are crucial for its efficacy in drug development, particularly in targeting diseases like cancer and inflammatory disorders. Recent studies have explored its interaction with protein kinases, which are often dysregulated in such conditions. The compound's ability to selectively inhibit specific kinases while minimizing off-target effects has made it a subject of intense investigation. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

In addition to its therapeutic potential, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine is also being studied for its synthetic versatility. Chemists are exploring its use as a building block for more complex molecules, leveraging its reactive aminomethyl group and pyrazole ring. This has led to innovations in combinatorial chemistry and high-throughput screening, methodologies that are frequently discussed in academic and industrial circles. The compound's compatibility with modern click chemistry techniques further broadens its utility, making it a valuable asset in drug discovery pipelines.

Another area of interest is the compound's pharmacokinetic profile. Early-stage studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for advancing it to clinical trials. These findings are particularly relevant given the current focus on drug repurposing and accelerated development strategies, topics that dominate discussions in pharmaceutical forums. Researchers are also investigating its potential synergies with existing therapies, a trend driven by the increasing popularity of combination treatments in oncology and immunology.

The safety and toxicological aspects of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine have also been scrutinized. Preliminary data indicate a favorable safety profile, with minimal adverse effects observed in preclinical models. This is encouraging for its transition into human studies, a process that is often hindered by toxicity concerns. The compound's stability under various physiological conditions further supports its potential as a viable drug candidate, addressing another common query among researchers and developers.

From a commercial perspective, the demand for 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine is expected to rise, driven by its multifaceted applications. Suppliers and manufacturers are increasingly listing it in their catalogs, catering to the needs of academic labs, biotech firms, and pharmaceutical companies. This trend is reflected in the growing number of online searches for custom synthesis and bulk procurement of specialized compounds like this one. The compound's intellectual property landscape is also evolving, with several patents filed for its derivatives and applications, a topic of keen interest to industry stakeholders.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyridin-3-ylmethanamine (CAS No. 2137806-54-1) represents a compelling example of how innovative chemistry can address unmet medical needs. Its structural uniqueness, combined with its therapeutic and synthetic potential, positions it as a noteworthy compound in contemporary research. As the scientific community continues to explore its capabilities, this molecule is likely to remain a focal point in discussions about drug discovery, molecular design, and translational research.